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Compound of Interest

Compound Name: Olaparib impurity 1
CAS No.: 763113-06-0
Cat. No.: B12102464
Get Quote
. J

Executive Summary

In the context of high-performance liquid chromatography (HPLC) profiling and impurity
reference standards, Olaparib Impurity 1 most commonly refers to the Des-fluoro analog of
Olaparib. This impurity arises primarily from the carryover of non-fluorinated starting materials
during the synthesis of the phthalazinone core.

Common Name: Olaparib Des-fluoro Impurity
e CAS Number: 763113-06-0[1][2][3][4][5][6][7]

¢ Chemical Name: 4-[(3-{[4-(cyclopropylcarbonyl)piperazin-1-
yllcarbonyl}phenyl)methyl]phthalazin-1(2H)-one[5]

» Criticality: Process-related impurity (Class 2 solvent/reagent carryover analog); requires strict
control due to structural similarity to the API, affecting separation and potential biological
activity.
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Note on Nomenclature: While "Impurity 1" is the standard designation in major catalogs (e.g.,
TLC, Veeprho, ChemScene), specific vendors like Simson Pharma may assign "Impurity 1" to
the M12 Metabolite (hydroxybutanoyl derivative, CAS 2514757-44-7). This guide focuses on the
Des-fluoro impurity (CAS 763113-06-0) as the primary industrial standard.

Chemical Identity & Structure

The structural distinction between Olaparib and Impurity 1 lies in the absence of a single
fluorine atom on the central benzene ring. This subtle modification significantly alters the
electronic properties of the molecule without drastically changing its steric footprint, making it a
“critical pair" in chromatographic separations.

husicochemical . ble[8]

Olaparib Impurity 1 (Des-

Property Olaparib (API)

fluoro)
CAS Number 763113-22-0 763113-06-0
Molecular Formula C24H23FN4Os3 C24H24N403
Molecular Weight 434.46 g/mol 416.48 g/mol
Monoisotopic Mass 434.1754 416.1848
Appearance White to pale yellow solid White to off-white solid

] Contains Fluoro group at C-2 Contains Hydrogen at C-2 of
Key Structural Difference ] ) i )
of the benzyl linker ring the benzyl linker ring

Structural Representation (SMILES & InChl)

e Canonical
SMILES:O=C(C1CC1)N2CCN(C(=0)C3=CC=CC(CC4=NNC(=0)C5=CC=CC=C54)=C3)CC2
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InChl Key:UMOUCKQSZGWWOH-UHFFFAOY SA-N[5][8]

Synthesis & Formation Mechanism

Understanding the origin of Impurity 1 requires dissecting the convergent synthesis of Olaparib.

The impurity is not a degradation product but a process-related impurity stemming from the

starting material 2-fluoro-5-formylbenzonitrile.

Mechanism of Formation

Source Contamination: The starting material, 2-fluoro-5-formylbenzonitrile, often contains
trace amounts of 3-formylbenzonitrile (Des-fluoro precursor) due to incomplete fluorination or
purification issues during its manufacture.

Parallel Reaction: During the Horner-Wadsworth-Emmons (HWE) coupling step, the dimethyl
phosphite intermediate reacts with both the fluorinated aldehyde (API path) and the non-
fluorinated contaminant (Impurity path).

Persistence: The Des-fluoro intermediate undergoes the same subsequent transformations
(hydrazine cyclization, hydrolysis, and amide coupling) as the API, making it difficult to purge
in downstream steps.

Pathway Visualization

The following diagram illustrates the parallel synthesis pathways.

Start Material (API) Intermediate A (API)
2-Fluoro-5-formylbenzonitrile Fluorinated Phthalazinone
HWE Reactio

Dimethyl Phosphite Coupling Agent

Phthalide Intermediate (Piperazine Derivative)
HWE Reaction

+ Coupling
OLAPARIB (API)
C24H23FN403
IMPURITY 1 (Des-fluoro)

: ] . . + Coupling C24H24N403
Contaminant (Impurity) > Intermediate B (Impurity) P
3-Formylbenzonitrile Des-fluoro Phthalazinone
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Figure 1: Parallel synthesis pathway showing how the Des-fluoro impurity (Impurity 1)
originates from the non-fluorinated starting material contaminant.

Analytical Characterization

Detecting and quantifying Impurity 1 requires high-resolution techniques due to its structural
similarity to the parent drug.

Mass Spectrometry (LC-MS)

o Differentiation: The most reliable identification method is the mass shift.
o Olaparib [M+H]+: m/z 435.18
o Impurity 1 [M+H]+: m/z 417.19

o Delta: A mass difference of 18 Da (approx. 19 F vs 1 H) is diagnostic.

HPLC Profiling

e Retention Time (RT): Impurity 1 typically elutes very close to Olaparib.

o Mechanism: The Fluorine atom is electron-withdrawing and lipophilic. Removing it (Des-
fluoro) slightly alters the polarity. Depending on the stationary phase (C18 vs. Phenyl-
Hexyl), Impurity 1 may elute slightly later or earlier than the main peak.

o Resolution: Requires a gradient method with high theoretical plate count (e.g., < 2.0 um
particle size columns) to achieve baseline separation (Rs > 1.5).

NMR Spectroscopy

e 1H NMR: The aromatic region provides the definitive structural proof.

o Olaparib: Shows specific splitting patterns due to 19F-1H coupling (J-coupling) on the
central ring.

o Impurity 1: Lacks these F-H couplings. The proton at the C-2 position (where F would be)
appears as a singlet or doublet (depending on meta-coupling) rather than the complex
multiplet seen in the API.
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Regulatory & Toxicological Context
ICH Q3A/B Classification

 Classification: Identified Impurity.
» Reporting Threshold: > 0.05% (for max daily dose < 29).

 Qualification Threshold: > 0.15% (or 1.0 mg/day, whichever is lower).

Structure-Activity Relationship (SAR)

e Potency: The fluorine atom in Olaparib is strategic; it influences metabolic stability (blocking
oxidation at that position) and binding affinity to the PARP enzyme pocket.

o Risk: While likely retaining PARP inhibitory activity, the Des-fluoro analog may have different
pharmacokinetic properties (metabolic clearance rates) or off-target effects. Therefore, it
must be strictly controlled to maintain the defined safety and efficacy profile of the drug
product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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